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Compound of Interest

Compound Name: Regelinol

Cat. No.: B1679257 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Regelinol, a naturally occurring ursene-type triterpenoid, has been identified as a compound of

interest due to its potential antitumor properties. This technical guide provides a comprehensive

overview of its chemical structure, and available biological data, and outlines key experimental

protocols relevant to its study.

Chemical Structure and Identification
Regelinol was first isolated from the roots of Tripterygium regelii.[1] Its chemical structure has

been elucidated, and it can be identified by the following chemical descriptors:
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IUPAC Name
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S)-4-hydroxy-9-

(hydroxymethyl)-1,4a,6a,6b,9,12a-hexamethyl-

10-oxo-1,2,3,4,5,6,6a,7,8,8a,11,12,13,14b-

tetradecahydropicene-2-carboxylate

SMILES String
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---INVALID-LINK--C--INVALID-LINK----INVALID-

LINK--5CC--INVALID-LINK--4--INVALID-LINK-

-3CC[C@@]12[H])=O

PubChem CID 163809

Experimental Protocols
Isolation of Regelinol from Tripterygium regelii
The following protocol is a generalized procedure based on the successful isolation of

triterpenoids from Tripterygium regelii, including Regelinol.[2][3]

1. Extraction:

The dried and powdered stems of Tripterygium regelii are extracted with methanol at room
temperature.
The resulting methanol extract is concentrated under reduced pressure to yield a crude
extract.

2. Fractionation:

The crude extract is suspended in water and sequentially partitioned with solvents of
increasing polarity, such as n-hexane, ethyl acetate, and n-butanol, to separate compounds
based on their polarity.

3. Chromatographic Purification:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1679257?utm_src=pdf-body
https://www.benchchem.com/product/b1679257?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7126508/
https://pubmed.ncbi.nlm.nih.gov/27425447/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The ethyl acetate fraction, which typically contains triterpenoids, is subjected to column
chromatography on silica gel.
A gradient elution system, for example, a mixture of petroleum ether and acetone with
increasing polarity, is used to separate the compounds.
Fractions containing compounds with similar TLC profiles are combined.

4. Final Purification:

Further purification of the fractions is achieved using repeated column chromatography on

silica gel and Sephadex LH-20.

The final purification of Regelinol is typically accomplished by preparative high-performance

liquid chromatography (HPLC).
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Figure 1. Workflow for the isolation of Regelinol.
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Biological Activity

Regelinol was initially identified as a potential antitumor agent.[1] However, specific

quantitative data on its cytotoxic activity (e.g., IC50 values) against various cancer cell lines are

not readily available in the public domain.

Studies on other triterpenoids isolated from Tripterygium regelii have demonstrated cytotoxic

effects. For instance, several known triterpene analogues from this plant showed inhibitory

effects on the proliferation of human breast cancer cells (MCF-7).[2][3] This suggests that the

ursene-type scaffold of Regelinol is a promising pharmacophore for anticancer activity.

Signaling Pathways and Mechanism of Action
The precise molecular mechanisms and signaling pathways through which Regelinol exerts its

potential antitumor effects have not yet been elucidated. However, the broader class of

triterpenoids isolated from the Tripterygium genus are known to possess anti-inflammatory and

anticancer properties. These effects are often attributed to the modulation of various signaling

pathways.

Ursene-type Triterpenoids

Modulation of Signaling Pathways

Antitumor Effects Anti-inflammatory Effects
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Figure 2. General mechanism of action for triterpenoids.

Synthesis of Regelinol
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The chemical synthesis of Regelinol has not been reported in the literature. The complex

stereochemistry of this ursene-type triterpenoid presents a significant synthetic challenge. The

total synthesis of such complex natural products typically involves multi-step sequences and

the development of novel synthetic methodologies.

Future Directions
Further research is required to fully understand the therapeutic potential of Regelinol. Key

areas for future investigation include:

Quantitative assessment of antitumor activity: Determining the IC50 values of pure

Regelinol against a panel of human cancer cell lines is crucial.

Elucidation of the mechanism of action: Investigating the specific signaling pathways

modulated by Regelinol will provide insights into its mode of action and potential therapeutic

targets.

Total synthesis: The development of a synthetic route to Regelinol would enable the

production of larger quantities for further biological evaluation and the generation of

structural analogues with potentially improved activity and pharmacokinetic properties.

This technical guide provides a summary of the current knowledge on Regelinol. As a

promising natural product, it warrants further investigation by the scientific community to unlock

its full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Regelinol: A Deep Dive into its Chemical Profile and
Biological Landscape]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679257#what-is-the-chemical-structure-of-regelinol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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